![molecular formula C9H5ClN2O2 B041700 2-Chloro-5-nitroquinoline CAS No. 13067-94-2](/img/structure/B41700.png)
2-Chloro-5-nitroquinoline
Overview
Description
2-Chloro-5-nitroquinoline (2C5NQ) is an organic compound with a chemical formula of C9H5ClN2O2. It is a yellow-orange crystalline solid with a melting point of 97°C and a boiling point of 217°C. 2C5NQ is a common product of the nitration of quinoline and is used in a variety of applications, including laboratory synthesis, drug development, and industrial production.
Scientific Research Applications
Bioreductive Activation Prodrug Systems : 2-aryl-5-nitroquinolines, including derivatives of 2-Chloro-5-nitroquinoline, have shown potential as bioreductive activation prodrug systems. These compounds could be useful for synthesizing fluorescent model drugs (Couch et al., 2008).
Antioxidant Properties : An anthraquinone analogue, 2-chloro-5-(methylsulfonamide) anthraquinone, has demonstrated potent antioxidant properties, which could be relevant for pharmacological applications (Lakshman et al., 2020).
Antimycotic Activity : New derivatives such as 2-chloro-3-(2-nitro)ethyl and (2-nitro)vinylquinolines have been found to possess strong antimycotic activity against various fungal pathogens (Cziáky et al., 1996).
Pharmaceutical Agent Potential : Substituted quinolines and heterocyclo[x,y-c]quinolines, which can be derivatives of this compound, show promise as pharmaceutical agents for diseases including malaria, heart failure, and antihypertensive treatment (Khodair et al., 1999).
Nonlinear Optical (NLO) Behavior : Compounds like 8-hydroxy-5-nitroquinoline (8H5NQ) and 5-chloro-8-hydroxyquinoline (5CL8HQ) exhibit nonlinear optical behavior and potential inhibitory activity against ACP reductase, suggesting their utility in developing NLO materials (Sureshkumar et al., 2018).
Antibacterial Activity : New 8-nitrofluoroquinolone derivatives, related to this compound, have shown promising antibacterial activity against both gram-positive and gram-negative bacteria (Al-Hiari et al., 2007).
Prodrug System for Drug Delivery : The 2-nitroimidazol-5-ylmethyl unit has potential as a general prodrug system for selective drug delivery to hypoxic tissues through bioreductive activation (Parveen et al., 1999).
Photosensitivity and Therapeutic Applications : Intramolecular proton transfer in the triplet state of 8-hydroxy-5-nitroquinoline in acetonitrile has been observed for the first time, which could impact its photosensitivity and potential therapeutic applications (Wang et al., 2022).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
It’s known that quinoline derivatives have a wide range of biological and pharmaceutical activities .
Mode of Action
A related compound, nitroxoline, functions by chelating fe2+ and zn2+ ions from the biofilm matrix . This chelation activity disrupts the biofilm, making it more susceptible to the immune system .
Biochemical Pathways
strain CNP-8, showed that it could degrade 2-chloro-5-nitrophenol (2C5NP), a similar compound, via partial reductive pathways . The enzyme MnpA catalyzes the partial reduction of 2C5NP to 2-chloro-5-hydroxylaminophenol via 2-chloro-5-nitrosophenol .
Pharmacokinetics
The pharmacokinetic properties of 2-Chloro-5-nitroquinoline indicate that it has high gastrointestinal absorption and is BBB permeant . Its skin permeation is low, with a Log Kp of -5.57 cm/s . The compound has a lipophilicity Log Po/w (iLOGP) of 1.74 .
Result of Action
Quinoline derivatives have been reported to exhibit a broad spectrum of bio-responses, including anticancer, antioxidant, anti-inflammatory, anti-mycobacterial, antimicrobial, anticonvulsant, cardiovascular, antituberculosis, anti-plasmodial, and antibacterial activities .
Action Environment
It’s known that the compound should be stored under inert gas (nitrogen or argon) at 2-8°c .
Biochemical Analysis
Biochemical Properties
The biochemical properties of 2-Chloro-5-nitroquinoline are not well-studied. It is known that nitroquinolines, a class of compounds to which this compound belongs, can interact with various biomolecules. For instance, nitroxoline, a nitroquinoline derivative, has been shown to interact with enzymes and proteins, affecting cell cycle and inducing apoptosis .
Cellular Effects
Studies on nitroxoline, a related nitroquinoline, have shown that it can affect cell viability, cell cycle distribution, and apoptosis in various cell lines
Molecular Mechanism
Nitroquinolines are known to undergo various chemical reactions, including addition, substitution, and rearrangement reactions . These reactions could potentially lead to interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression.
properties
IUPAC Name |
2-chloro-5-nitroquinoline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5ClN2O2/c10-9-5-4-6-7(11-9)2-1-3-8(6)12(13)14/h1-5H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IICVTJMDHNPPOP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CC(=N2)Cl)C(=C1)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60312772 | |
Record name | 2-Chloro-5-nitroquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60312772 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.60 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
13067-94-2 | |
Record name | 2-Chloro-5-nitroquinoline | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=13067-94-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Chloro-5-nitroquinoline | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013067942 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 13067-94-2 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=261562 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-Chloro-5-nitroquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60312772 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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